8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine

• Molecular Formula: C22H28N4OS
• Molecular Weight: 396.6 g/mol
• IUPAC Name: 8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine
• InChI: InChI=1S/C22H28N4OS/c1-2-3-10-17-15-8-4-5-9-16(15)18-19-20(28-22(18)26-17)21(25-13-24-19)23-12-14-7-6-11-27-14/h13-14H,2-12H2,1H3,(H,23,24,25)
• InChI Key: FPRNBMWSHPQXSU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C3=C1CCCC3)C4=C(S2)C(=NC=N4)NCC5CCCO5

Description

8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[87002,7012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine is a complex organic compound with a unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques.

Chemical Reactions Analysis

Types of Reactions

8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH are optimized based on the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[87002,7

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: It may have biological activity that can be explored for potential therapeutic applications.

Medicine: The compound could be investigated for its potential as a drug candidate or as a tool for studying disease mechanisms.

Industry: It may find use in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, and the modulation of biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(furan-2-ylmethyl)-8-propyl-11-oxa-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-amine
• 5-methoxy-15-methyl-8,14-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),3,5,12(17),13,15-heptaene-9,11-dione

Uniqueness

8-butyl-N-(oxolan-2-ylmethyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine is unique due to its specific tetracyclic structure and the presence of the oxolan-2-ylmethyl and butyl groups. These structural features may confer distinct chemical and biological properties compared to similar compounds.